Cas no 1715133-91-7 (6-(4-hydroxy-3-methylpiperidin-1-yl)nicotinic acid)

• Product Name: 6-(4-hydroxy-3-methylpiperidin-1-yl)nicotinic acid
• CAS No: 1715133-91-7
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5580429
• Update Time: 2025-05-21

6-(4-hydroxy-3-methylpiperidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-(4-hydroxy-3-methyl-1-piperidinyl)-
• 6-(4-Hydroxy-3-methylpiperidin-1-yl)nicotinic Acid
• 6-(4-hydroxy-3-methylpiperidin-1-yl)nicotinic acid

• Inchi： 1S/C12H16N2O3/c1-8-7-14(5-4-10(8)15)11-3-2-9(6-13-11)12(16)17/h2-3,6,8,10,15H,4-5,7H2,1H3,(H,16,17)
• InChI Key： BSCQIYWCQCUFLN-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCC(O)C(C)C2)=CC=C1C(O)=O

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 472.4±45.0 °C(Predicted)
• pka: 3.15±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-(4-hydroxy-3-methylpiperidin-1-yl)nicotinic acid

6-(4-Hydroxy-3-Methylpiperidin-1-yl)Nicotinic Acid: A Comprehensive Overview

6-(4-Hydroxy-3-Methylpiperidin-1-yl)Nicotinic Acid, also known by its CAS number 1715133-91-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a nicotinic acid derivative with a substituted piperidine ring, making it a unique compound with potential applications in drug development. Recent advancements in synthetic chemistry and medicinal research have shed light on its properties, mechanisms, and potential therapeutic uses.

The molecular structure of 6-(4-Hydroxy-3-Methylpiperidin-1-yl)Nicotinic Acid is characterized by a nicotinic acid moiety attached to a piperidine ring substituted with hydroxyl and methyl groups. This combination imparts the compound with distinct chemical and biological properties. The nicotinic acid component is known for its role as a precursor to niacin, a vitamin essential for energy metabolism, while the piperidine ring contributes to the molecule's pharmacokinetic profile and bioavailability.

Recent studies have explored the synthesis of 6-(4-Hydroxy-3-Methylpiperidin-1-yl)Nicotinic Acid using various methodologies. Researchers have employed both traditional organic synthesis techniques and modern catalytic approaches to optimize the production process. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of constructing the key intermediates. These advancements not only improve the scalability of synthesis but also reduce environmental impact, aligning with current green chemistry principles.

The pharmacological activity of 6-(4-Hydroxy-3-Methylpiperidin-1-yl)Nicotinic Acid has been a focal point of recent investigations. Preclinical studies suggest that this compound exhibits promising anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, its ability to modulate cellular signaling pathways, particularly those involving nicotinamide adenine dinucleotide (NAD+), has drawn attention from researchers in the field of metabolic diseases.

One notable application of 6-(4-Hydroxy-3-Methylpiperidin-1-yl)Nicotinic Acid is its potential role in enhancing mitochondrial function. Mitochondria are critical for cellular energy production, and compounds that improve mitochondrial efficiency are highly sought after for their therapeutic potential. Recent findings indicate that this compound can stimulate mitochondrial biogenesis and protect against oxidative stress, making it a candidate for interventions targeting age-related diseases.

In terms of clinical relevance, 6-(4-Hydroxy-3-Methylpiperidin-1-yli Nicotinic Acid) has shown promise in preclinical models of metabolic syndrome. Its ability to regulate lipid metabolism and reduce inflammation suggests that it could be developed into a novel therapeutic agent for managing obesity-related complications. Furthermore, ongoing research is exploring its potential as an adjunct therapy for diabetes mellitus, where it may help improve insulin sensitivity and glucose homeostasis.

The safety profile of 6-(4-Hydroxy-3-Methylpiperidin-1-yli Nicotinic Acid) has also been evaluated in preliminary toxicity studies. Results indicate that it exhibits low toxicity at therapeutically relevant doses, which is encouraging for its prospective use in human applications. However, further long-term studies are required to fully assess its safety profile and determine optimal dosing regimens.

From an analytical standpoint, the characterization of 6-(4-Hydroxy-3-Methylpiperidin-1-yli Nicotinic Acid) has been facilitated by advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have enabled precise determination of its molecular structure and purity, ensuring consistency in both research and manufacturing processes.

In conclusion, 6-(4-Hydroxy-3-Methylpiperidin-1-yli Nicotinic Acid) represents a compelling area of research with diverse applications across multiple therapeutic areas. Its unique chemical structure, coupled with emerging insights into its biological activity, positions it as a valuable tool in drug discovery and development. As research continues to uncover its full potential, this compound holds promise for addressing unmet medical needs and improving patient outcomes.